Cas no 2731008-90-3 (4-Aminospiro[2.3]hexane-4-carboxylic acid hydrochloride)

• Product Name: 4-Aminospiro[2.3]hexane-4-carboxylic acid hydrochloride
• CAS No: 2731008-90-3
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 6075864
• PubChem ID: 165588982
• Update Time: 2025-06-08

4-Aminospiro[2.3]hexane-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2731008-90-3
• EN300-37081287
• 4-aminospiro[2.3]hexane-4-carboxylic acid hydrochloride
• 4-Aminospiro[2.3]hexane-4-carboxylic acid hydrochloride

• Inchi： 1S/C7H11NO2.ClH/c8-7(5(9)10)4-3-6(7)1-2-6;/h1-4,8H2,(H,9,10);1H
• InChI Key： GCSWPIYQVUMMEW-UHFFFAOYSA-N
• SMILES： Cl.OC(C1(CCC21CC2)N)=O

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-Aminospiro[2.3]hexane-4-carboxylic acid hydrochloride

Introduction to 4-Aminospiro[2.3]hexane-4-carboxylic acid hydrochloride (CAS No. 2731008-90-3)

4-Aminospiro[2.3]hexane-4-carboxylic acid hydrochloride is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number 2731008-90-3, belongs to the spirocyclic amine family, a class of molecules known for their distinct three-dimensional structures and often remarkable pharmacological profiles. The presence of both an amine and a carboxylic acid functional group, further enhanced by the hydrochloride salt form, makes this molecule of particular interest for drug discovery and development.

The spiro[2.3]hexane core structure of this compound imparts a rigid framework that can influence the molecule's interactions with biological targets. Spirocyclic compounds are particularly valued in medicinal chemistry for their ability to exhibit conformational rigidity, which can enhance binding affinity and selectivity. The specific arrangement of atoms in 4-Aminospiro[2.3]hexane-4-carboxylic acid hydrochloride may contribute to its potential utility in modulating various biological pathways, although detailed studies on its mechanism of action are still under exploration.

In recent years, there has been growing interest in spirocyclic amines as scaffolds for the development of novel therapeutic agents. These compounds have shown promise in several areas, including central nervous system (CNS) disorders, inflammation, and cancer. The amine group in 4-Aminospiro[2.3]hexane-4-carboxylic acid hydrochloride is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in coordination interactions with biological targets. Additionally, the carboxylic acid moiety can engage in ionic or hydrogen bonding interactions, further enhancing the compound's potential for binding to specific proteins or enzymes.

One of the most compelling aspects of this compound is its potential as a lead molecule for further drug design and optimization. The spirocyclic structure provides a stable platform that can be modified through various chemical approaches to improve solubility, bioavailability, and target specificity. For instance, derivatization of the amine or carboxylic acid groups could yield analogs with enhanced pharmacological properties. The hydrochloride salt form also contributes to improved solubility and stability, which are critical factors in pharmaceutical development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-Aminospiro[2.3]hexane-4-carboxylic acid hydrochloride with high precision. These studies suggest that the compound may interact with a variety of biological targets, including enzymes and receptors involved in disease pathways. For example, preliminary computational analyses have indicated potential binding interactions with enzymes such as kinases or proteases, which are often implicated in cancer and inflammatory diseases. Such insights provide valuable guidance for experimental validation and further optimization efforts.

The synthesis of 4-Aminospiro[2.3]hexane-4-carboxylic acid hydrochloride presents unique challenges due to its spirocyclic core structure. However, recent methodological advancements have made it more feasible to access such complex molecules. Catalytic methods, including transition metal-catalyzed reactions, have been particularly effective in constructing spirocyclic frameworks with high efficiency and selectivity. These synthetic strategies not only facilitate access to 2731008-90-3 but also provide versatile tools for generating related analogs.

In conclusion,4-Aminospiro[2.3]hexane-4-carboxylic acid hydrochloride represents a promising candidate for further exploration in medicinal chemistry and drug discovery. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for spirocyclic compounds,2731008-90-3 is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.